Cas no 63834-27-5 (3,5-Heptanedione,4-ethyl-, 3,5-dioxime)

3,5-Heptanedione,4-ethyl-, 3,5-dioxime structure
63834-27-5 structure
Product Name:3,5-Heptanedione,4-ethyl-, 3,5-dioxime
CAS No:63834-27-5
MF:C9H18N2O2
MW:186.251422405243
CID:503791
PubChem ID:44785
Update Time:2025-04-19

3,5-Heptanedione,4-ethyl-, 3,5-dioxime Chemical and Physical Properties

Names and Identifiers

    • 3,5-Heptanedione,4-ethyl-, 3,5-dioxime
    • (NE)-N-[(5E)-4-ethyl-5-hydroxyiminoheptan-3-ylidene]hydroxylamine
    • 4-Ethyl-3,5-heptanedione dioxime
    • 63834-27-5
    • Inchi: 1S/C9H18N2O2/c1-4-7(8(5-2)10-12)9(6-3)11-13/h7,12-13H,4-6H2,1-3H3
    • InChI Key: PDXXYPZTPKWGIJ-UHFFFAOYSA-N
    • SMILES: ON=C(CC)C(C(CC)=NO)CC

Computed Properties

  • Exact Mass: 186.13694
  • Monoisotopic Mass: 186.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • PSA: 65.18
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